Cas no 13688-82-9 (Phosphonic acid, methyl-, mono(2-ethylhexyl) ester)

• Product Name: Phosphonic acid, methyl-, mono(2-ethylhexyl) ester
• CAS No: 13688-82-9
• MF: C₉H₂₀O₃P
• MW: 207.22706413269
• CID: 1249812
• PubChem ID: 71354452
• Update Time: 2025-04-20

Phosphonic acid, methyl-, mono(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, methyl-, mono(2-ethylhexyl) ester
• 2-ethylhexoxy(methyl)phosphinate
• 2-ETHYLHEXYL METHYLPHOSPHONATE
• DTXSID10778985
• 13688-82-9
• NBJYMLJVPOYQDR-UHFFFAOYSA-M

• Inchi： 1S/C9H21O3P/c1-4-6-7-9(5-2)8-12-13(3,10)11/h9H,4-8H2,1-3H3,(H,10,11)/p-1
• InChI Key： NBJYMLJVPOYQDR-UHFFFAOYSA-M
• SMILES： P(C)(=O)([O-])OCC(CC)CCCC

Computed Properties

• Exact Mass: 207.1151
• Monoisotopic Mass: 207.11500649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.36